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Compound of Interest

Compound Name:

2-{[2-

(Aminocarbonyl)anilino]carbonyl}b

enzoic acid

CAS No.: 18257-54-0

Cat. No.: B185468

Get Quote

A Representative Analysis of 6-(4-methoxyphenyl)-3-methyl-[1][2]oxazolo[5,4-b]pyridine-4-

carboxylic acid

Disclaimer: Comprehensive experimental spectroscopic data for a single, specific isomer of

C15H12N2O4 is not readily available in public databases. This guide therefore presents a

detailed, representative analysis based on the plausible isomer 6-(4-methoxyphenyl)-3-methyl-

[1][2]oxazolo[5,4-b]pyridine-4-carboxylic acid. The predicted data and interpretations are

grounded in established principles of spectroscopic analysis and data from analogous

molecular structures.

Introduction
The structural elucidation of novel chemical entities is a cornerstone of modern drug discovery

and development. A compound with the molecular formula C15H12N2O4 presents a multitude

of isomeric possibilities, each with potentially unique pharmacological properties. A definitive

structural assignment is therefore non-negotiable and is achieved through the synergistic
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application of multiple spectroscopic techniques. This guide provides an in-depth exploration of

the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data for a representative isomer, 6-(4-methoxyphenyl)-3-methyl-[1][2]oxazolo[5,4-b]pyridine-4-

carboxylic acid.

As a Senior Application Scientist, the focus of this document is not merely to present data, but

to elucidate the causal relationships between molecular structure and spectral output. We will

explore the "why" behind experimental choices and data interpretation, providing a self-

validating framework for researchers and scientists.

The Target Analyte: A Structural Overview
The chosen representative isomer, 6-(4-methoxyphenyl)-3-methyl-[1][2]oxazolo[5,4-b]pyridine-

4-carboxylic acid, possesses a rich array of functional groups that lend themselves to a

thorough spectroscopic investigation.

Key Structural Features:

Heterocyclic Core: A fused[1][2]oxazolo[5,4-b]pyridine system provides a rigid, electron-rich

scaffold.

Aromatic Systems: Two distinct aromatic rings—the fused pyridine and the 4-methoxyphenyl

substituent—will exhibit characteristic signals.

Key Functional Groups: A carboxylic acid (-COOH), a methoxy ether (-OCH3), and a methyl

(-CH3) group offer unique spectroscopic handles for confirmation.

This combination of features allows for a comprehensive analysis where each spectroscopic

technique provides complementary pieces of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Molecular Skeleton
NMR spectroscopy is arguably the most powerful tool for determining the precise connectivity

of atoms in a molecule. For a compound of this complexity, both ¹H and ¹³C NMR are

indispensable.
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¹H NMR Spectroscopy: Proton Environments and
Connectivity
The ¹H NMR spectrum provides information on the number of distinct proton environments,

their electronic surroundings, and their proximity to other protons.

Predicted ¹H NMR Data (in CDCl₃, 500 MHz)
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~11.0 - 13.0 Broad Singlet 1H -COOH

The acidic proton

of a carboxylic

acid is typically

highly deshielded

and often

appears as a

broad signal due

to hydrogen

bonding and

chemical

exchange.

~8.50 Singlet 1H H5 (pyridine)

This proton is on

the pyridine ring,

adjacent to a

nitrogen atom

and the fused

oxazole ring,

leading to

significant

deshielding.

~8.00 Doublet 2H H2'/H6' (phenyl)

These protons

are ortho to the

electron-donating

methoxy group

but are part of an

aromatic system

attached to the

heterocyclic

core, resulting in

a downfield shift.

~7.10 Doublet 2H H3'/H5' (phenyl) These protons

are meta to the
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methoxy group

and experience

its shielding

effect, shifting

them upfield

relative to the

other phenyl

protons.

~3.90 Singlet 3H -OCH₃

The protons of

the methoxy

group are

shielded by the

oxygen atom and

typically appear

as a sharp

singlet.

~2.80 Singlet 3H -CH₃

The methyl

group attached

to the oxazole

ring is in a

relatively

shielded

environment,

appearing as a

singlet.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the analyte in ~0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of

solvent is critical; CDCl₃ is a good starting point for many organic molecules.[3]

Instrument Setup: The spectrum should be acquired on a high-field NMR spectrometer (e.g.,

400 MHz or higher) to achieve good signal dispersion.
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Data Acquisition: A standard pulse-acquire sequence is typically sufficient. Key parameters to

set include the spectral width, acquisition time, and number of scans.

Data Processing: The resulting Free Induction Decay (FID) is processed using a Fourier

Transform. Phasing, baseline correction, and integration are then performed.

Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (δ =

0.00 ppm).[4]

¹³C NMR Spectroscopy: The Carbon Framework
The ¹³C NMR spectrum reveals the number of unique carbon environments and provides

information about their hybridization and functional group identity.

Predicted ¹³C NMR Data (in CDCl₃, 125 MHz)
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Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~165-170 -COOH

The carbonyl carbon of a

carboxylic acid is highly

deshielded.

~160-165 C6 & C7a

Quaternary carbons within the

fused heterocyclic system,

deshielded by adjacent

heteroatoms.

~150-155 C4' (phenyl)

The carbon atom bearing the

methoxy group is deshielded

by the oxygen.

~145-150 C3

Carbon in the oxazole ring,

deshielded by nitrogen and

oxygen.

~130-135 C2'/C6' (phenyl)
Aromatic carbons ortho to the

methoxy group.

~125-130 C4 & C5 Carbons in the pyridine ring.

~120-125 C1' (phenyl)

The quaternary carbon of the

phenyl ring attached to the

heterocyclic core.

~115-120 C3'/C5' (phenyl)

Aromatic carbons meta to the

methoxy group, shielded by its

electron-donating effect.

~55-60 -OCH₃
The carbon of the methoxy

group.

~15-20 -CH₃

The carbon of the methyl

group attached to the oxazole

ring.
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Infrared (IR) Spectroscopy: Probing Functional
Groups
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

3300-2500 Broad, Strong O-H Stretch Carboxylic Acid

~3100-3000 Medium C-H Stretch Aromatic

~2950-2850 Medium C-H Stretch -CH₃, -OCH₃

~1720-1700 Strong C=O Stretch Carboxylic Acid

~1610, ~1580, ~1470 Medium-Strong C=C Stretch Aromatic Rings

~1550, ~1350 Strong
N=O Asymmetric &

Symmetric Stretch

Nitro Group (in some

isomers)

~1250 Strong C-O Stretch Aryl Ether

~1180 Strong C-O Stretch Carboxylic Acid

Causality in IR Spectroscopy: The broadness of the O-H stretch from the carboxylic acid is a

direct result of intermolecular hydrogen bonding in the solid or liquid state.[5] The position of

the C=O stretch provides strong evidence for the carboxylic acid functional group, as it is

distinct from the C=O stretches of ketones, aldehydes, or esters.[5]

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

Sample Preparation: A small amount of the solid sample is placed directly onto the ATR

crystal (e.g., diamond or germanium).

Data Acquisition: The sample is pressed against the crystal to ensure good contact. The IR

spectrum is then recorded. This method requires minimal sample preparation compared to
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traditional KBr pellets.

Background Correction: A background spectrum of the clean ATR crystal is recorded and

automatically subtracted from the sample spectrum.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides the molecular weight of the compound and, through fragmentation

analysis, offers further clues about its structure.

Predicted Mass Spectrometry Data

m/z Ion Rationale

284.08 [M]⁺ Molecular ion peak.

285.09 [M+H]⁺

Protonated molecular ion,

common in ESI and APCI

positive ion mode.[6]

283.07 [M-H]⁻

Deprotonated molecular ion,

common in ESI and APCI

negative ion mode.[1]

239.08 [M-COOH]⁺
Loss of the carboxylic acid

group (45 Da).

269.06 [M-CH₃]⁺
Loss of a methyl radical (15

Da).

253.05 [M-OCH₃]⁺
Loss of a methoxy radical (31

Da).

Predicted data based on the monoisotopic mass of C15H12N2O4.[1]

Experimental Protocol: Electrospray Ionization (ESI)-MS
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Sample Preparation: Prepare a dilute solution of the analyte (e.g., 1-10 µg/mL) in a suitable

solvent such as methanol or acetonitrile.[6]

Infusion: The solution is infused directly into the ESI source of the mass spectrometer at a

low flow rate (e.g., 5-10 µL/min).

Ionization: A high voltage is applied to the infusion needle, creating a fine spray of charged

droplets. The solvent evaporates, leading to the formation of gas-phase ions.

Mass Analysis: The ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight,

or Orbitrap), which separates them based on their mass-to-charge ratio (m/z). High-

resolution instruments can provide highly accurate mass measurements, allowing for the

confident determination of the molecular formula.[7]

Visualizing the Analytical Workflows
The following diagrams illustrate the logical flow of each spectroscopic analysis.

NMR Analysis Workflow

Sample Preparation Data Acquisition Data Processing & Analysis

Dissolve ~5-10 mg
in 0.7 mL CDCl₃

Acquire FID on
500 MHz Spectrometer

Insert into Magnet Fourier TransformRaw Data Phase, Baseline Correct,
Integrate & Assign Peaks

Generate Spectrum

Sample Preparation Data Acquisition

Data Processing & Analysis
Place solid sample

on ATR crystal
Collect Background

Spectrum
Collect Sample

Spectrum

Background Subtraction Identify Characteristic
Absorption Bands

Click to download full resolution via product page
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Caption: Workflow for ATR-IR spectroscopic analysis.

MS Analysis Workflow

Sample Preparation Ionization & Mass Analysis Data Analysis

Prepare dilute solution
(e.g., 1 µg/mL in MeOH) Infuse into ESI sourceDirect Infusion Separate ions by m/z

in mass analyzer Generate Mass Spectrum Identify Molecular Ion
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Caption: Workflow for ESI-MS analysis.

Conclusion: A Synergistic Approach to Structural
Certainty
The structural elucidation of a molecule like C15H12N2O4 is a process of accumulating and

integrating evidence from multiple, orthogonal analytical techniques. ¹H and ¹³C NMR provide

the detailed atomic connectivity and carbon framework. IR spectroscopy confirms the presence

of key functional groups, such as the carboxylic acid and ether linkages. Finally, high-resolution

mass spectrometry validates the molecular formula and provides further structural information

through predictable fragmentation patterns.

By following the protocols and interpretive logic outlined in this guide, researchers, scientists,

and drug development professionals can confidently approach the characterization of complex

organic molecules, ensuring the scientific integrity and trustworthiness of their findings. Each

technique serves as a self-validating system when its results are logically consistent with the

others, leading to an unambiguous structural assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/product/b185468?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

